Cas no 147395-05-9 (Benzene, 1-nitro-4-[(3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl)oxy]-)

Benzene, 1-nitro-4-[(3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl)oxy]- structure
147395-05-9 structure
Product Name:Benzene, 1-nitro-4-[(3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl)oxy]-
CAS No:147395-05-9
MF:C14H8F13NO3
MW:485.197469711304
CID:2778304
Update Time:2023-08-07

Benzene, 1-nitro-4-[(3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-nitro-4-[(3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl)oxy]-
    • 1-Nitro-4-[(3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl)oxy]benzene
    • 4-[(3,3,4,4,5,5,6,6,7,7,8,8,8-Tridecafluorooctyl)oxy]-1-nitrobenzene
    • Inchi: 1S/C14H8F13NO3/c15-9(16,5-6-31-8-3-1-7(2-4-8)28(29)30)10(17,18)11(19,20)12(21,22)13(23,24)14(25,26)27/h1-4H,5-6H2
    • InChI Key: SPZWEFCNHNUVOC-UHFFFAOYSA-N
    • SMILES: FC(C(CCOC1C=CC(=CC=1)[N+](=O)[O-])(F)F)(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 8
  • Complexity: 636
  • XLogP3: 6.5
  • Topological Polar Surface Area: 55

Benzene, 1-nitro-4-[(3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl)oxy]- Related Literature

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